Cas no 2171559-94-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid
- EN300-1522013
- 2171559-94-5
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid
-
- Inchi: 1S/C21H22N2O6/c1-23(28)20(26)18(10-11-19(24)25)22-21(27)29-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18,28H,10-12H2,1H3,(H,22,27)(H,24,25)
- InChI Key: FCHKHNVJXMNMFX-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(C)O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 398.14778643g/mol
- Monoisotopic Mass: 398.14778643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 116Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522013-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522013-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522013-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522013-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522013-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522013-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522013-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522013-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522013-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522013-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[hydroxy(methyl)carbamoyl]butanoic acid |
2171559-94-5 | 100mg |
$2963.0 | 2023-09-26 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid
Professional Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic Acid (CAS No. 2171559-94-5)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid, identified by its CAS number 2171559-94-5, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential applications in drug development, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways. The structural complexity of this compound, characterized by its 4-hydroxy(methyl)carbamoylbutanoic acid moiety and the incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group, makes it a subject of considerable interest for medicinal chemists and biologists.
The significance of this compound lies in its structural features, which are designed to interact with biological targets in a highly specific manner. The presence of the flourenyl moiety is particularly noteworthy, as fluorene derivatives are known for their stability and ability to enhance the pharmacokinetic properties of drug candidates. This stability is crucial for ensuring that the compound remains active within the biological system, thereby increasing its therapeutic efficacy. Additionally, the methoxycarbonyl group contributes to the compound's solubility and bioavailability, which are critical factors in drug development.
In recent years, there has been a growing interest in the development of novel carbamoyl derivatives as potential therapeutic agents. The 4-hydroxy(methyl)carbamoylbutanoic acid backbone of this compound provides a versatile scaffold for further chemical modifications, allowing researchers to tailor its properties for specific applications. For instance, the hydroxymethyl group can be utilized for further functionalization, enabling the attachment of other pharmacophores or biomolecules that may enhance its interaction with biological targets.
The pharmaceutical industry has been actively exploring innovative approaches to combat various diseases, and compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid offer promising leads in this endeavor. Current research indicates that this compound may have applications in the treatment of inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The ability of this molecule to modulate biological pathways at a molecular level makes it a valuable candidate for further investigation.
One of the most exciting aspects of this compound is its potential to serve as a building block for more complex drug candidates. By leveraging its structural features, researchers can design molecules that exhibit enhanced binding affinity and selectivity towards specific biological targets. This approach is particularly relevant in the context of targeted therapy, where precision is key to maximizing therapeutic outcomes while minimizing side effects.
The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The incorporation of the flourenyl methoxycarbonyl group necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve these objectives.
The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid within biological systems, providing insights into its potential interactions with target proteins and enzymes. These predictions are invaluable for guiding experimental efforts and optimizing drug design strategies.
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid (CAS No. 2171559-94-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research and development, with potential applications in various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new medicines.
2171559-94-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy(methyl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)